Cas no 4144-87-0 (Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside)
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside is a chemically modified carbohydrate derivative in which the hydroxyl group at the C-6 position of α-D-glucopyranoside is replaced by a chlorine atom, with a methyl group at the anomeric center. This compound is valuable in synthetic organic chemistry and glycoscience due to its role as a protected intermediate in the synthesis of more complex glycosides and oligosaccharides. The chloro-deoxy modification enhances its reactivity in nucleophilic substitution reactions, making it useful for further functionalization. Its stable α-configuration ensures predictable stereochemical outcomes in glycosylation reactions, supporting controlled synthetic pathways in carbohydrate chemistry research.
4144-87-0 structure
Product Name:Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside
CAS No:4144-87-0
MF:C7H13ClO5
MW:212.628122091293
CID:334787
PubChem ID:11095937
Update Time:2025-06-09
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- a-D-Glucopyranoside,methyl 6-chloro-6-deoxy-
- METHYL 6-CHLORO-6-DEOXY-ALPHA-D-GLUCOPYRANOSIDE
- Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside
- a-D-Glucopyranoside,Methyl 6-chloro-6-deoxy
- Methyl 6-chloro-6-deoxy-a-D-glucopyranoside
- Methyl-6-chloro-6-deoxy-alpha-D-glucopyranoside
- (2S,3S,4S,5R,6S)-2-(chloromethyl)-6-methoxyoxane-3,4,5-triol
- alpha-D-Glucopyranoside, methyl 6-chloro-6-deoxy-
- METHYL 6-CHLORO-6-DEOXY-.ALPHA.-D-GLUCOPYRANOSIDE
- Z9FG2JCS7Z
- SCHEMBL8083621
- UNII-Z9FG2JCS7Z
- .ALPHA.-D-GLUCOPYRANOSIDE, METHYL 6-CHLORO-6-DEOXY-
- (2S,3S,4S,5R,6S)-2-(Chloromethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triol
- (2S,3S,4S,5R,6S)-2-(Chloromethyl)-6-methoxy-tetrahydropyran-3,4,5-triol
- METHYL 6-CHLORO-6-DEOXY-.ALPHA.-D-GLUCOPYRANOSIDE, (+)-
- NSC-170171
- Q27896671
- starbld0001384
- Methyl 6-chloro-6-deoxy-alpha-D-glucopyranoside, (+)-
- 4144-87-0
-
- Inchi： 1S/C7H13ClO5/c1-12-7-6(11)5(10)4(9)3(2-8)13-7/h3-7,9-11H,2H2,1H3/t3-,4-,5+,6-,7+/m1/s1
- InChI Key： TZECRHYTLKLTSH-ZFYZTMLRSA-N
- SMILES： ClC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](OC)O1)O)O)O
Computed Properties
- Exact Mass: 212.04500
- Monoisotopic Mass: 212.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.2A^2
- XLogP3: -1.3
Experimental Properties
- Density: 1.45g/cm3
- Boiling Point: 370.4ºC at 760 mmHg
- Flash Point: 177.8ºC
- Refractive Index: 1.532
- PSA: 79.15000
- LogP: -1.32080
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M295385-50mg |
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside |
4144-87-0 | 50mg |
$196.00 | 2023-05-18 | ||
| TRC | M295385-100mg |
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside |
4144-87-0 | 100mg |
$339.00 | 2023-05-18 | ||
| TRC | M295385-250mg |
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside |
4144-87-0 | 250mg |
$620.00 | 2023-05-18 | ||
| TRC | M295385-500mg |
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside |
4144-87-0 | 500mg |
$1114.00 | 2023-05-18 | ||
| A2B Chem LLC | AX38376-50mg |
Methyl6-Chloro-6-deoxy-α-D-glucopyranoside |
4144-87-0 | 50mg |
$633.00 | 2024-04-20 | ||
| A2B Chem LLC | AX38376-100mg |
Methyl6-Chloro-6-deoxy-α-D-glucopyranoside |
4144-87-0 | 100mg |
$899.00 | 2024-04-20 |
Methyl 6-Chloro-6-deoxy-α-D-glucopyranoside Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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